Cas no 41205-47-4 (Benzoic acid, 4-(((((tetrahydro-5-methyl-2-oxo-3-(2-propenyl)-3-furanyl)carbonyl)amino)carbonyl)amino)-)

• Product name: Benzoic acid, 4-(((((tetrahydro-5-methyl-2-oxo-3-(2-propenyl)-3-furanyl)carbonyl)amino)carbonyl)amino)-
• CAS No: 41205-47-4
• MF: C₁₇H₁₈N₂O₆
• MW: 346.334624767303
• CID: 2634744
• PubChem ID: 38781

Benzoic acid, 4-(((((tetrahydro-5-methyl-2-oxo-3-(2-propenyl)-3-furanyl)carbonyl)amino)carbonyl)amino)- Chemical and Physical Properties

Names and Identifiers

• 4-[(5-methyl-2-oxo-3-prop-2-enyloxolane-3-carbonyl)carbamoylamino]benzoic acid
• 4-[({Hydroxy[5-methyl-2-oxo-3-(prop-2-en-1-yl)oxolan-3-yl]methylidene}carbamoyl)amino]benzoic acid
• Benzoic acid, 4-(((((tetrahydro-5-methyl-2-oxo-3-(2-propenyl)-3-furanyl)carbonyl)amino)carbonyl)amino)-
• 41205-47-4
• alpha-Allyl-alpha-(p-carboxyphenyl)allophanyl-gamma-methyl-gamma-butyrolactone
• alpha-Allilo-alpha-(p-karboksyfenylo)-allofanylo-gamma-metylo-gamma-butyrolaktonu [Polish]
• DTXSID60961502
• alpha-Allilo-alpha-(p-karboksyfenylo)-allofanylo-gamma-metylo-gamma-butyrolaktonu

• Inchi： InChI=1S/C17H18N2O6/c1-3-8-17(9-10(2)25-15(17)23)14(22)19-16(24)18-12-6-4-11(5-7-12)13(20)21/h3-7,10H,1,8-9H2,2H3,(H,20,21)(H2,18,19,22,24)
• InChI Key： PFNFSHYWOXSVHR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 346.11648630Da
• Monoisotopic Mass: 346.11648630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų
• XLogP3: 2.9